2-[(2,4-dichlorophenyl)methylsulfanyl]-6-phenyl-1H-pyrimidin-4-one

• Molecular Formula: C17H12Cl2N2OS
• Molecular Weight: 363.3 g/mol
• IUPAC Name: 2-[(2,4-dichlorophenyl)methylsulfanyl]-6-phenyl-1H-pyrimidin-4-one
• InChI: InChI=1S/C17H12Cl2N2OS/c18-13-7-6-12(14(19)8-13)10-23-17-20-15(9-16(22)21-17)11-4-2-1-3-5-11/h1-9H,10H2,(H,20,21,22)
• InChI Key: QQQRRUUJVCYFTM-UHFFFAOYSA-N
• Isomeric SMILES: C1=CC=C(C=C1)C2=CC(=O)N=C(N2)SCC3=C(C=C(C=C3)Cl)Cl

Description

2-[(2,4-dichlorophenyl)methylsulfanyl]-6-phenyl-1H-pyrimidin-4-one, also known as DMS-53, is a pyrimidine derivative that has gained attention in scientific research due to its potential therapeutic applications. This compound has been studied for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations for lab experiments. In

Mechanism of Action

The mechanism of action of 2-[(2,4-dichlorophenyl)methylsulfanyl]-6-phenyl-1H-pyrimidin-4-one involves the inhibition of various enzymes and signaling pathways. In cancer research, 2-[(2,4-dichlorophenyl)methylsulfanyl]-6-phenyl-1H-pyrimidin-4-one has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. Inflammation research has shown that 2-[(2,4-dichlorophenyl)methylsulfanyl]-6-phenyl-1H-pyrimidin-4-one can inhibit the activation of NF-κB, a transcription factor that regulates the expression of pro-inflammatory cytokines. In neurological research, 2-[(2,4-dichlorophenyl)methylsulfanyl]-6-phenyl-1H-pyrimidin-4-one has been shown to inhibit the activity of acetylcholinesterase, an enzyme that degrades the neurotransmitter acetylcholine.
Biochemical and Physiological Effects:
2-[(2,4-dichlorophenyl)methylsulfanyl]-6-phenyl-1H-pyrimidin-4-one has been shown to have various biochemical and physiological effects in scientific research. In cancer research, 2-[(2,4-dichlorophenyl)methylsulfanyl]-6-phenyl-1H-pyrimidin-4-one has been shown to induce cell cycle arrest and apoptosis in cancer cells. In inflammation research, 2-[(2,4-dichlorophenyl)methylsulfanyl]-6-phenyl-1H-pyrimidin-4-one has been shown to reduce the production of reactive oxygen species and nitric oxide, which are involved in the inflammatory response. In neurological research, 2-[(2,4-dichlorophenyl)methylsulfanyl]-6-phenyl-1H-pyrimidin-4-one has been shown to increase the levels of acetylcholine in the brain, which is important for cognitive function.

Advantages and Limitations for Lab Experiments

2-[(2,4-dichlorophenyl)methylsulfanyl]-6-phenyl-1H-pyrimidin-4-one has several advantages for lab experiments, including its high purity and high yield synthesis method, its ability to inhibit various enzymes and signaling pathways, and its potential therapeutic applications in various diseases. However, there are also limitations to using 2-[(2,4-dichlorophenyl)methylsulfanyl]-6-phenyl-1H-pyrimidin-4-one in lab experiments, including its potential toxicity and its limited solubility in aqueous solutions.

Future Directions

There are several future directions for research on 2-[(2,4-dichlorophenyl)methylsulfanyl]-6-phenyl-1H-pyrimidin-4-one, including:
1. Further studies on the mechanism of action of 2-[(2,4-dichlorophenyl)methylsulfanyl]-6-phenyl-1H-pyrimidin-4-one in cancer, inflammation, and neurological disorders.
2. Studies on the potential toxicity of 2-[(2,4-dichlorophenyl)methylsulfanyl]-6-phenyl-1H-pyrimidin-4-one and its safety for use in humans.
3. Development of new synthesis methods for 2-[(2,4-dichlorophenyl)methylsulfanyl]-6-phenyl-1H-pyrimidin-4-one that improve its solubility and reduce its toxicity.
4. Studies on the potential synergistic effects of 2-[(2,4-dichlorophenyl)methylsulfanyl]-6-phenyl-1H-pyrimidin-4-one with other drugs or therapies in cancer, inflammation, and neurological disorders.
5. Clinical trials to test the efficacy of 2-[(2,4-dichlorophenyl)methylsulfanyl]-6-phenyl-1H-pyrimidin-4-one in humans with cancer, inflammation, and neurological disorders.
In conclusion, 2-[(2,4-dichlorophenyl)methylsulfanyl]-6-phenyl-1H-pyrimidin-4-one is a pyrimidine derivative that has gained attention in scientific research due to its potential therapeutic applications. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been explored in this paper. Further studies on 2-[(2,4-dichlorophenyl)methylsulfanyl]-6-phenyl-1H-pyrimidin-4-one are needed to fully understand its potential as a therapeutic agent.

Synthesis Methods

The synthesis of 2-[(2,4-dichlorophenyl)methylsulfanyl]-6-phenyl-1H-pyrimidin-4-one involves the reaction of 2,4-dichlorobenzyl chloride with thiourea and phenylacetaldehyde in the presence of a base. The resulting product is then treated with acetic anhydride to obtain 2-[(2,4-dichlorophenyl)methylsulfanyl]-6-phenyl-1H-pyrimidin-4-one. This synthesis method has been optimized to yield high purity and high yield of 2-[(2,4-dichlorophenyl)methylsulfanyl]-6-phenyl-1H-pyrimidin-4-one.

Scientific Research Applications

2-[(2,4-dichlorophenyl)methylsulfanyl]-6-phenyl-1H-pyrimidin-4-one has been studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders. In cancer research, 2-[(2,4-dichlorophenyl)methylsulfanyl]-6-phenyl-1H-pyrimidin-4-one has been shown to inhibit the growth of various cancer cell lines, including breast cancer, prostate cancer, and lung cancer. Inflammation research has shown that 2-[(2,4-dichlorophenyl)methylsulfanyl]-6-phenyl-1H-pyrimidin-4-one can reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6. In neurological research, 2-[(2,4-dichlorophenyl)methylsulfanyl]-6-phenyl-1H-pyrimidin-4-one has been shown to improve cognitive function and reduce neuroinflammation in animal models of Alzheimer's disease.